Cas no 1612154-44-5 (Maximiscin)

• Product Name: Maximiscin
• CAS No: 1612154-44-5
• MF: C₂₃H₃₁NO₈
• MW: 449.494147539139
• CID: 5629244
• PubChem ID: 139031017
• Update Time: 2024-03-01

Maximiscin Chemical and Physical Properties

Names and Identifiers

• 1612154-44-5
• DTXSID001045732
• Q15634105
• Maximiscin
• 1-Cyclohexene-1-carboxylic acid, 6-[[3-[(1R,2S,4R,6S)-2-ethenyl-4,6-dimethylcyclohexyl]-4-hydroxy-2-oxo-1(2H)-pyridinyl]oxy]-3,4,5-trihydroxy-, methyl ester, (3R,4R,5R,6R)-
• CHEBI:214451
• methyl (3S,4S,5S,6R)-6-[3-[(1R,2S,4R,6S)-2-ethenyl-4,6-dimethylcyclohexyl]-4-hydroxy-2-oxopyridin-1-yl]oxy-3,4,5-trihydroxycyclohexene-1-carboxylate

• Inchi： 1S/C23H31NO8/c1-5-13-9-11(2)8-12(3)17(13)18-15(25)6-7-24(22(18)29)32-21-14(23(30)31-4)10-16(26)19(27)20(21)28/h5-7,10-13,16-17,19-21,25-28H,1,8-9H2,2-4H3/t11-,12+,13-,16+,17-,19+,20+,21-/m1/s1
• InChI Key： BHUFOFQGYXAGAC-XMGLCDBZSA-N
• SMILES： O([C@@H]1C(C(=O)OC)=C[C@@H]([C@@H]([C@@H]1O)O)O)N1C=CC(=C(C1=O)[C@H]1[C@H](C=C)C[C@H](C)C[C@@H]1C)O

Computed Properties

• Exact Mass: 449.20496695g/mol
• Monoisotopic Mass: 449.20496695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 565.1±60.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Shikimic acids and derivatves